N-(6-ethoxybenzo[d]thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-6-imidazol-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C17H14N6O2S/c1-2-25-11-3-4-12-14(9-11)26-17(19-12)20-16(24)13-5-6-15(22-21-13)23-8-7-18-10-23/h3-10H,2H2,1H3,(H,19,20,24)
• InChI Key: ZLOVTULPQUHGDL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=NN=C(C=C3)N4C=CN=C4
• Molecular Formula: C17H14N6O2S
• Molecular Weight: 366.4 g/mol

Description

“N-(6-ethoxybenzo[d]thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide” is a compound that is related to a class of compounds known as imidazo-thiazole carboxamide derivatives. These compounds have been studied for their potential as antimycobacterial agents.

Synthesis Analysis

The synthesis of similar compounds involves the design and in silico ADMET prediction of novel imidazo-thiazole and benzo-imidazo-thiazole carboxamide analogues. These are synthesized in combination with piperazine and various 1,2,3 triazoles. All the synthesized derivatives are characterized by 1H NMR, 13C NMR, HPLC, and MS spectral analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include treating carbonyl compounds with 2-lithio-1-methyl-1H-imidazole or treating 2-acyl-1H-imidazoles with organometallic reagents or sodium borohydride.

Scientific Research Applications

Synthesis of Polynuclear Heterocycles

Research into the synthesis of polynuclear heterocycles, including imidazo[4,5-g]quinazolines and imidazo[4,5-f]indazolinones, reveals the chemical versatility of compounds related to N-(6-ethoxybenzo[d]thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide. These studies focus on the reaction of amino-acids with various reagents to produce heterocyclic compounds with potential pharmacological activities (Alkhader et al., 1979).

Antibacterial Activity

A study on the synthesis and antibacterial activity of novel thieno[2,3-c]pyridazines, utilizing a similar synthetic approach, showcases the potential for creating compounds with significant antibacterial properties. The research highlights the flexibility of these chemical frameworks for developing new antimicrobial agents (Al-Kamali et al., 2014).

Anti-tumor Agents

Another significant area of research is the development of novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives as anti-tumor agents. This research outlines an efficient method for synthesizing these compounds and demonstrates their significant effects against various cancer cell lines, indicating the potential for therapeutic applications (Nassar et al., 2015).

Cytotoxicity of Heterocyclic Derivatives

The synthesis and evaluation of cytotoxic activities of pyrazolo[1,5-a]pyrimidine derivatives underline the relevance of heterocyclic compounds in cancer research. These compounds exhibit in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, demonstrating their potential as cancer therapeutics (Hassan et al., 2014).

Mechanism of Action

While the exact mechanism of action for “N-(6-ethoxybenzo[d]thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide” is not specified, similar compounds have been evaluated for in vitro antitubercular activity. The most active derivatives displayed significant activity against Mycobacterium tuberculosis.

Future Directions

The future directions for research into compounds like “N-(6-ethoxybenzo[d]thiazol-2-yl)-6-(1H-imidazol-1-yl)pyridazine-3-carboxamide” could involve further exploration of their potential as antimycobacterial agents. Additionally, more research could be done to understand their mechanism of action and to optimize their synthesis process.